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Compound of Interest

Compound Name: 1,3-dimethyl-1H-pyrazol-4-amine

Cat. No.: B023712 Get Quote

A Technical Guide to 1,3-dimethyl-1H-pyrazol-4-
amine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1,3-dimethyl-1H-pyrazol-4-
amine, a heterocyclic amine with significant potential in medicinal chemistry and materials

science. This guide details its molecular structure, chemical properties, experimental synthesis

protocols, and key applications.

Molecular Structure and Chemical Identity
1,3-dimethyl-1H-pyrazol-4-amine is a substituted pyrazole, a five-membered aromatic

heterocycle containing two adjacent nitrogen atoms. The core pyrazole ring is functionalized

with two methyl groups at the 1 and 3 positions and an amine group at the 4 position.

IUPAC Name: 1,3-dimethylpyrazol-4-amine[1]

Alternative Name: 1,3-dimethyl-1H-pyrazol-4-ylamine

CAS Number: 64517-88-0[2]

Molecular Formula: C₅H₉N₃[1]
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Structure: The molecule consists of a 1H-pyrazole ring. A methyl group is attached to the

nitrogen atom at position 1 (N1) and another methyl group is attached to the carbon atom at

position 3 (C3). An amine (-NH₂) group is substituted at the carbon atom at position 4 (C4).

Physicochemical and Spectroscopic Data
Quantitative data for 1,3-dimethyl-1H-pyrazol-4-amine and its dihydrochloride salt are

summarized below. These properties are crucial for its handling, characterization, and

application in various experimental settings.

Property Value Reference

Molecular Weight 111.15 g/mol [1]

Monoisotopic Mass 111.079647300 Da [1]

Appearance
Off-white solid (dihydrochloride

salt)
[3]

Canonical SMILES CC1=NN(C=C1N)C [1]

InChI
InChI=1S/C5H9N3/c1-4-5(6)3-

8(2)7-4/h3H,6H2,1-2H3
[1]

InChIKey
AXLKRXWNAFFPDB-

UHFFFAOYSA-N
[1]

Experimental Protocols: Synthesis
The synthesis of substituted pyrazoles is a well-established area of organic chemistry. A

common and effective method is the Knorr pyrazole synthesis, which involves the condensation

of a β-dicarbonyl compound with a hydrazine derivative. For 1,3-dimethyl-1H-pyrazol-4-
amine, a plausible synthetic route starts from a functionalized precursor like 4-nitro-1,3-

dimethyl-1H-pyrazole, followed by reduction.

Protocol: Synthesis via Reduction of a Nitro-pyrazole Precursor

This protocol describes a two-step process: the synthesis of the nitro precursor followed by its

reduction to the target amine.
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Step 1: Synthesis of 5-Chloro-1,3-dimethyl-4-nitro-1H-pyrazole This step is adapted from

methodologies used for creating functionalized pyrazole intermediates.[4]

Reactants: 1,3-dimethyl-1H-pyrazol-5-one, Nitrating agent (e.g., nitric acid/sulfuric acid),

Chlorinating agent (e.g., phosphorus oxychloride).

Procedure:

Carefully add 1,3-dimethyl-1H-pyrazol-5-one to a cooled mixture of concentrated sulfuric

acid and nitric acid to introduce the nitro group at the 4-position.

Maintain the reaction at a low temperature (0-5 °C) with constant stirring.

After the reaction is complete, pour the mixture over ice and collect the precipitated 1,3-

dimethyl-4-nitro-1H-pyrazol-5-one by filtration.

Treat the intermediate with a chlorinating agent such as phosphorus oxychloride (POCl₃)

under reflux to convert the hydroxyl group to a chloro group, yielding 5-chloro-1,3-

dimethyl-4-nitro-1H-pyrazole.

Purify the product via recrystallization.

Step 2: Reduction of the Nitro Group This step involves the catalytic hydrogenation of the nitro-

pyrazole to yield the desired amine.[4]

Reactants: 5-Chloro-1,3-dimethyl-4-nitro-1H-pyrazole (or its de-chlorinated analogue),

Palladium on carbon (Pd/C) catalyst, Hydrogen gas (H₂), Solvent (e.g., Ethanol or Methanol).

Procedure:

Dissolve the synthesized 1,3-dimethyl-4-nitro-pyrazole precursor in a suitable solvent like

ethanol in a hydrogenation vessel.

Add a catalytic amount of 5% or 10% Palladium on carbon (Pd/C).

Pressurize the vessel with hydrogen gas (typically 1-3 atm).
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Stir the mixture vigorously at room temperature. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Once the starting material is consumed, filter the reaction mixture through a pad of Celite

to remove the Pd/C catalyst.

Evaporate the solvent from the filtrate under reduced pressure to obtain the crude 1,3-
dimethyl-1H-pyrazol-4-amine.

Further purification can be achieved by column chromatography or recrystallization if

necessary.

Logical Workflow and Pathway Visualizations
The following diagrams illustrate key conceptual frameworks related to the synthesis and

application of pyrazole derivatives.
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Click to download full resolution via product page

Caption: Knorr Pyrazole Synthesis Workflow.
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Caption: Pyrazole Scaffold in Drug Discovery.

Applications in Research and Development
The pyrazole nucleus is a prominent scaffold in medicinal chemistry due to its diverse biological

activities. Pyrazole derivatives have been investigated for a wide range of therapeutic

applications.
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Pharmaceutical Development: The 1,3-dimethyl-1H-pyrazol-4-amine structure serves as a

valuable building block for synthesizing more complex molecules with potential therapeutic

value. Its derivatives are explored for anti-inflammatory, analgesic, antimicrobial, and

anticancer properties.[4] The dihydrochloride salt form is noted for its enhanced solubility,

which is advantageous in drug formulation.[3]

Agrochemicals: This compound and its derivatives act as key intermediates in the synthesis

of modern agrochemicals, including herbicides, fungicides, and pesticides, contributing to

improved crop protection.[3]

Material Science: Pyrazole derivatives are being investigated for their use in creating novel

materials with specific electronic or optical properties, making them relevant in the field of

advanced materials synthesis.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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